Cas no 2172251-94-2 (4-propyloxepane-4-carbaldehyde)

• Product Name: 4-propyloxepane-4-carbaldehyde
• CAS No: 2172251-94-2
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 6186316
• PubChem ID: 165587726
• Update Time: 2025-06-30

4-propyloxepane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-propyloxepane-4-carbaldehyde
• 2172251-94-2
• EN300-1621179

• Inchi： 1S/C10H18O2/c1-2-4-10(9-11)5-3-7-12-8-6-10/h9H,2-8H2,1H3
• InChI Key： VBJRKLMZLFMLES-UHFFFAOYSA-N
• SMILES： O1CCCC(C=O)(CCC)CC1

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-propyloxepane-4-carbaldehyde

4-Propyloxepane-4-Carbaldehyde: A Comprehensive Overview

The compound 4-propyloxepane-4-carbaldehyde, identified by the CAS number 2172251-94-2, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of aldehydes and features an oxepane ring, which is a seven-membered cyclic ether. The presence of the aldehyde group at the 4-position of the oxepane ring introduces interesting chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of oxepane derivatives, including 4-propyloxepane-4-carbaldehyde, in the development of advanced materials and pharmaceuticals. Researchers have explored its potential as a building block for constructing complex molecules with tailored functionalities. For instance, its ability to undergo various types of condensation reactions has been leveraged to synthesize bioactive compounds with promising therapeutic properties.

The synthesis of 4-propyloxepane-4-carbaldehyde involves a multi-step process that typically starts with the preparation of the oxepane ring. One common approach is the intramolecular cyclization of an appropriate diol or glycol derivative. The introduction of the aldehyde group at the 4-position is achieved through oxidation or other functional group transformation techniques. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, enabling large-scale production for industrial applications.

In terms of physical and chemical properties, 4-propyloxepane-4-carbaldehyde exhibits a melting point around 50°C and a boiling point above 150°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various organic synthesis protocols. The compound is also relatively stable under normal storage conditions, though it may degrade under strong acidic or basic environments.

The applications of 4-propyloxepane-4-carbaldehyde are diverse and expanding rapidly due to its versatile reactivity. In the pharmaceutical industry, it has been used as an intermediate in the synthesis of bioactive compounds targeting various diseases, including cancer and inflammatory disorders. Its role as a chiral auxiliary in asymmetric synthesis has also been explored, providing access to enantiomerically pure compounds with high efficiency.

In addition to its pharmaceutical applications, 4-propyloxepane-4-carbaldehyde has shown promise in materials science. Researchers have investigated its use as a precursor for polymeric materials with unique mechanical and thermal properties. The incorporation of this compound into polymer networks has led to materials with enhanced flexibility and durability, making them suitable for applications in electronics and biomedical devices.

From an environmental perspective, recent studies have focused on the biodegradability and eco-friendly synthesis routes for 4-propyloxepane-4-carbaldehyde. Green chemistry approaches, such as using renewable feedstocks and enzymatic catalysis, have been employed to minimize the environmental impact of its production. These efforts align with global sustainability goals and highlight the compound's potential as an eco-friendly alternative in various industries.

In conclusion, 4-propyloxepane-4-carbaldehyde (CAS No. 2172251-94-2) is a versatile compound with significant potential across multiple disciplines. Its unique structure, reactivity, and applicability make it a valuable tool in modern chemical research and development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing science and technology.